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Compound of Interest

Compound Name: 2-(Dimethylamino)acetaldehyde

Cat. No.: B3191170

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-(Dimethylamino)acetaldehyde, a versatile intermediate in organic synthesis.
The information is curated for researchers, scientists, and professionals in drug development,
offering quantitative data, detailed experimental methodologies, and a visualization of a key
synthetic pathway.

Core Physicochemical Data

The following tables summarize the known and predicted physicochemical properties of 2-
(Dimethylamino)acetaldehyde. It is important to note that while some data is experimentally

derived, several key values are based on computational predictions and should be considered
as such.
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Identifier Value Source
2-
IUPAC Name ) ) [1]
(dimethylamino)acetaldehyde
CAS Number 52334-92-6 [21[31[41[5]
Molecular Formula C4HONO [1112][31[4][6]
Molecular Weight 87.12 g/mol [11[2][6]
Canonical SMILES CN(C)CC=0 [1]
Property Value Notes Source
Boiling Point 87.5+23.0°C at 760 mmHg [2]
Density 0.9+ 0.1 g/cm3 [2]
Melting Point Not Available [2]
pKa 7.61+£0.28 Predicted
The hydrochloride salt
o form exhibits o
Water Solubility Qualitative [6]
enhanced water
solubility and stability.
XLogP3-AA -0.2 Computed [1]

Experimental Protocols

The following sections detail standardized experimental protocols for the determination of key

physicochemical properties of liquid aldehydes and amines. These are general methodologies

that can be adapted for 2-(Dimethylamino)acetaldehyde.

Determination of Boiling Point (Thiele Tube Method)

This method is suitable for small sample volumes and provides a rapid determination of the

boiling point.
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Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or oil bath)

Sample of 2-(Dimethylamino)acetaldehyde

Procedure:

A small amount of the liquid sample is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the
sample.

The test tube is attached to the thermometer.

The Thiele tube is filled with a high-boiling point oil (e.g., mineral oil or silicone oil).

The thermometer and test tube assembly are immersed in the oil within the Thiele tube.

The side arm of the Thiele tube is gently heated, allowing the oil to circulate and ensure
uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Heating is continued until a continuous stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
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Determination of Density (Gravimetric Method)

This method relies on accurately measuring the mass of a known volume of the liquid.
Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)
of a known volume

¢ Analytical balance (accurate to £0.0001 g)
o Constant temperature bath
o Sample of 2-(Dimethylamino)acetaldehyde

Procedure:

The pycnometer is thoroughly cleaned, dried, and weighed empty on the analytical balance.
e The pycnometer is filled with the liquid sample, ensuring no air bubbles are present.

o The filled pycnometer is placed in a constant temperature bath (e.g., 25°C) until it reaches
thermal equilibrium.

e The volume is adjusted precisely to the mark on the pycnometer, and any excess liquid is
carefully removed from the outside.

e The pycnometer is reweighed.

e The density is calculated using the formula: Density = (mass of liquid) / (volume of
pycnometer).

Determination of pKa (Potentiometric Titration)

This method determines the acid dissociation constant by monitoring the pH of a solution as a
titrant is added.

Apparatus:
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pH meter with a combination electrode (calibrated)
Burette

Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong acid (e.g., 0.1 M HCI)

Solution of 2-(Dimethylamino)acetaldehyde in water

Procedure:

A known volume and concentration of the 2-(Dimethylamino)acetaldehyde solution is
placed in the beaker with the magnetic stir bar.

The pH electrode is immersed in the solution, and the initial pH is recorded.

The standardized HCI solution is added in small, precise increments from the burette.
After each addition, the solution is allowed to equilibrate, and the pH is recorded.
The titration is continued past the equivalence point.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point.

Determination of Aqueous Solubility (Shake-Flask
Method)

This is a standard method for determining the water solubility of a chemical substance.

Apparatus:

Flask with a tight-fitting stopper

Mechanical shaker or magnetic stirrer
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Constant temperature bath

Analytical method for quantifying the concentration of 2-(Dimethylamino)acetaldehyde
(e.g., GC-MS, HPLC)

Sample of 2-(Dimethylamino)acetaldehyde

Distilled or deionized water

Procedure:

e An excess amount of 2-(Dimethylamino)acetaldehyde is added to a known volume of
water in the flask.

e The flask is sealed and placed in a constant temperature bath, and agitated for a prolonged
period (e.g., 24-48 hours) to ensure equilibrium is reached.

» After agitation, the mixture is allowed to stand to allow for phase separation.

o Asample of the aqueous phase is carefully removed, ensuring no undissolved substance is
included. Centrifugation or filtration may be necessary.

e The concentration of 2-(Dimethylamino)acetaldehyde in the agueous sample is determined
using a suitable analytical method.

The water solubility is reported as the measured concentration.

Synthetic Pathway Visualization

2-(Dimethylamino)acetaldehyde is a useful building block in organic synthesis. One of its
fundamental reactions is the nucleophilic addition of a Grignard reagent to the aldehyde
functional group to form a secondary alcohol. This reaction is a classic example of carbon-
carbon bond formation.

Logical Workflow for Grignard Reaction

The following diagram illustrates the generalized workflow for the reaction of 2-
(Dimethylamino)acetaldehyde with a Grignard reagent (R-MgX), followed by an acidic

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3191170?utm_src=pdf-body
https://www.benchchem.com/product/b3191170?utm_src=pdf-body
https://www.benchchem.com/product/b3191170?utm_src=pdf-body
https://www.benchchem.com/product/b3191170?utm_src=pdf-body
https://www.benchchem.com/product/b3191170?utm_src=pdf-body
https://www.benchchem.com/product/b3191170?utm_src=pdf-body
https://www.benchchem.com/product/b3191170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

workup to yield a secondary alcohol.

Click to download full resolution via product page

Grignard Reaction Workflow

This guide provides a foundational understanding of the physicochemical properties of 2-
(Dimethylamino)acetaldehyde for its application in research and development. For critical
applications, it is recommended to supplement the predicted data with experimental
verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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